Cas no 656800-90-7 (Bicyclo[3.3.1]nonane-2,6-diol, 2,6-bis(4-methoxyphenyl)-)

• Product Name: Bicyclo[3.3.1]nonane-2,6-diol, 2,6-bis(4-methoxyphenyl)-
• CAS No: 656800-90-7
• MF: C₂₃H₂₈O₄
• MW: 368.466027259827
• CID: 397692
• PubChem ID: 71375519
• Update Time: 2025-04-19

Bicyclo[3.3.1]nonane-2,6-diol, 2,6-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonane-2,6-diol, 2,6-bis(4-methoxyphenyl)-
• 2,6-bis(4-methoxyphenyl)bicyclo[3.3.1]nonane-2,6-diol
• DTXSID20798255
• 656800-90-7

• Inchi： 1S/C23H28O4/c1-26-20-7-3-16(4-8-20)22(24)13-11-19-15-18(22)12-14-23(19,25)17-5-9-21(27-2)10-6-17/h3-10,18-19,24-25H,11-15H2,1-2H3
• InChI Key： ZTSTXVQAXHTSGM-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(=CC=2)OC)CCC2C(C3C=CC(=CC=3)OC)(CCC1C2)O

Computed Properties

• Exact Mass: 368.19884
• Monoisotopic Mass: 368.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92